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kadsurenin L kadsurenin L Kadsurenin L is a neolignan with formula C23H28O6, originally isolated from Piper kadsura. It has a role as a platelet-activating factor receptor antagonist and a plant metabolite. It is a bridged compound, a carbobicyclic compound, a cyclic ketone, an enone, a neolignan, a dimethoxybenzene and an acetate ester.
Brand Name: Vulcanchem
CAS No.: 149438-61-9
VCID: VC0137004
InChI: InChI=1S/C23H28O6/c1-7-8-16-12-23(28-6)13(2)19(20(21(16)25)22(23)29-14(3)24)15-9-10-17(26-4)18(11-15)27-5/h7,9-13,19-20,22H,1,8H2,2-6H3/t13-,19+,20-,22+,23+/m1/s1
SMILES: CC1C(C2C(C1(C=C(C2=O)CC=C)OC)OC(=O)C)C3=CC(=C(C=C3)OC)OC
Molecular Formula: C23H28O6
Molecular Weight: 400.5 g/mol

kadsurenin L

CAS No.: 149438-61-9

Main Products

VCID: VC0137004

Molecular Formula: C23H28O6

Molecular Weight: 400.5 g/mol

kadsurenin L - 149438-61-9

CAS No. 149438-61-9
Product Name kadsurenin L
Molecular Formula C23H28O6
Molecular Weight 400.5 g/mol
IUPAC Name [(1R,5S,6R,7R,8S)-6-(3,4-dimethoxyphenyl)-1-methoxy-7-methyl-4-oxo-3-prop-2-enyl-8-bicyclo[3.2.1]oct-2-enyl] acetate
Standard InChI InChI=1S/C23H28O6/c1-7-8-16-12-23(28-6)13(2)19(20(21(16)25)22(23)29-14(3)24)15-9-10-17(26-4)18(11-15)27-5/h7,9-13,19-20,22H,1,8H2,2-6H3/t13-,19+,20-,22+,23+/m1/s1
Standard InChIKey TVDQUJSTRADHSU-WWDCKHPPSA-N
Isomeric SMILES C[C@@H]1[C@H]([C@H]2[C@@H]([C@@]1(C=C(C2=O)CC=C)OC)OC(=O)C)C3=CC(=C(C=C3)OC)OC
SMILES CC1C(C2C(C1(C=C(C2=O)CC=C)OC)OC(=O)C)C3=CC(=C(C=C3)OC)OC
Canonical SMILES CC1C(C2C(C1(C=C(C2=O)CC=C)OC)OC(=O)C)C3=CC(=C(C=C3)OC)OC
Description Kadsurenin L is a neolignan with formula C23H28O6, originally isolated from Piper kadsura. It has a role as a platelet-activating factor receptor antagonist and a plant metabolite. It is a bridged compound, a carbobicyclic compound, a cyclic ketone, an enone, a neolignan, a dimethoxybenzene and an acetate ester.
Synonyms delta(8')-3,4,5'-trimethoxy-4'-acetoxy-2',3',4',5'-tetrahydro-2'-oxo-7.3',8.5'-neolignan
kadsurenin L
PubChem Compound 3083437
Last Modified Nov 11 2021
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